Cas no 62294-16-0 (1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-)
62294-16-0 structure
Product Name:1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
CAS No:62294-16-0
MF:C12H17N3O4
MW:267.281082868576
CID:450459
Update Time:2024-01-30
1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-
- 1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(2-oxiranylmethoxy)-
-
- Inchi: 1S/C12H17N3O4/c16-15(17)11-6-14(9-4-2-1-3-5-9)13-12(11)19-8-10-7-18-10/h6,9-10H,1-5,7-8H2
- InChI Key: VWCLWZJKUOOWPI-UHFFFAOYSA-N
- SMILES: N1(C2CCCCC2)C=C([N+]([O-])=O)C(OCC2CO2)=N1
Computed Properties
- Exact Mass: 267.12201
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 458.3±25.0 °C(Predicted)
- PSA: 82.72
- pka: -0.94±0.12(Predicted)
1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)- Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
62294-16-0 (1H-Pyrazole, 1-cyclohexyl-4-nitro-3-(oxiranylmethoxy)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent